Cas no 61441-06-3 (2,3-dimethoxy-7h-benzo[d][2]benzoxepin-5-one)

2,3-dimethoxy-7h-benzo[d][2]benzoxepin-5-one structure
61441-06-3 structure
Product Name:2,3-dimethoxy-7h-benzo[d][2]benzoxepin-5-one
CAS No:61441-06-3
MF:C16H14O4
MW:270.279964923859
CID:954503
PubChem ID:329386
Update Time:2025-04-19

2,3-dimethoxy-7h-benzo[d][2]benzoxepin-5-one Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethoxy-7h-benzo[d][2]benzoxepin-5-one
    • 2,3-Dimethoxydibenzo[c,e]oxepin-5(7H)-one
    • NSC-311735
    • 61441-06-3
    • DTXSID40317149
    • NSC311735
    • Inchi: 1S/C16H14O4/c1-18-14-7-12-11-6-4-3-5-10(11)9-20-16(17)13(12)8-15(14)19-2/h3-8H,9H2,1-2H3
    • InChI Key: FGADTCKUSPLWPZ-UHFFFAOYSA-N
    • SMILES: O1C(C2C=C(C(=CC=2C2C=CC=CC=2C1)OC)OC)=O

Computed Properties

  • Exact Mass: 270.08922
  • Monoisotopic Mass: 270.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76

2,3-dimethoxy-7h-benzo[d][2]benzoxepin-5-one Related Literature

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